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Compound of Interest

Compound Name: Narasin sodium

Cat. No.: B017828

Narasin Sodium: A Comprehensive Technical
Guide

Narasin sodium, the sodium salt of the polyether ionophore antibiotic narasin, is a significant
compound in veterinary medicine and a subject of growing interest in biomedical research. This
technical guide provides an in-depth overview of its molecular structure, physicochemical
properties, mechanism of action, and applications, with a focus on the experimental
methodologies used in its study.

Molecular and Physicochemical Profile

Narasin is a polyether antibiotic produced by the fermentation of Streptomyces aureofaciens.[1]
It is structurally similar to salinomycin, with the addition of a methyl group.[1] The commercially
available form is typically the sodium salt, which is prepared from narasin by taking advantage
of the carboxylic acid that readily ionizes and forms a salt in sodium hydroxide solutions.[2][3]

Chemical Structure and Identity

The chemical identity of narasin sodium is well-defined.

Table 1: Chemical Identification of Narasin and Narasin Sodium
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Identifier Narasin Narasin Sodium

a-ethyl-6-[5-[2-(5

ethyltetrahydro-5-hydroxy-6-

methyl-2H-pyran-2-yl)-15-

hydroxy-2, 10, 12-trimethyl-1,

6, 8- trioxadispiro [4.1. 5.3] -
IUPAC Name Not specified

pentadec-13-en-9-yl]-2-

hydroxy-1, 3-dimethyl-

4oxoheptyl] tetrahydro-3,5-

dimethyl-2H-pyran-2-acetic

acid[4]

4-Methylsalinomycin, Narasin 4-Methylsalinomycin sodium
Synonyms

A[5][6] salt, Monteban[3][6][7]
CAS Number 55134-13-9[5] 58331-17-2[2]

Molecular Formula

C43H72011[5]

C43H71NaO11[2]

Molecular Weight

765.0 g/mol [5]

787.0 g/mol [2]

Physicochemical Properties

The physical and chemical characteristics of narasin sodium dictate its handling, formulation,

and biological activity.

Table 2: Physicochemical Properties of Narasin and Narasin Sodium
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Property Value
Appearance White solid[2][5]
Melting Point (crystalline narasin sodium salt) 158 - 160°CJ[4][8][9]

Soluble in ethanol, methanol, DMF, DMSO,

acetone, benzene, chloroform, and ethyl

Solubility o -~
acetate.[2][4][6][8][10] Limited water solubility.[2]
[41[8][10]

Storage Conditions -20°C[2][5]

Purity (typical) >98% by HPLCJ[2][5]

Mechanism of Action

Narasin's biological activity is primarily attributed to its function as an ionophore, a molecule
that facilitates the transport of ions across lipid membranes.

lonophore Activity

Narasin forms lipid-soluble, dynamically reversible complexes with monovalent cations, with a
preference for K+, Na+, and Rb+.[4][8][11][12] It acts as a carrier, mediating an electrically
neutral exchange-diffusion of these ions across cellular membranes.[4][8][11][12] This
disruption of the natural transmembrane ion gradients and electrical potentials has profound
effects on cellular function and metabolism, ultimately leading to cell death in susceptible
organisms.[4][5][8][11][12] Gram-negative bacteria are not susceptible because their cell walls
prevent the passage of these hydrophobic ionophore molecules.[5]

Caption: Narasin's ionophore mechanism of action.

Anticancer and Anti-inflammatory Signaling

Beyond its ionophoric properties, narasin has been shown to modulate specific cellular
signaling pathways, particularly in the context of cancer and inflammation.

e NF-kB Signaling Inhibition: Narasin can dampen NF-kB signaling by suppressing the
phosphorylation of IkBa.[7][13][14][15] The NF-kB pathway is crucial in regulating immune
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responses, inflammation, cell proliferation, and apoptosis.[13][15]

Induction of Apoptosis: In glioma cells, narasin has been demonstrated to induce apoptosis
mediated by the tumor necrosis factor-related apoptosis-inducing ligand (TRAIL) through
endoplasmic reticulum (ER) stress.[13][16][17]

Inhibition of Cancer Metastasis: Studies in estrogen receptor-positive (ER+) breast cancer
models have shown that narasin can inhibit tumor metastasis and growth by inactivating the
TGF-B/SMAD3 and IL-6/STAT3 signaling pathways.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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